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Compound of Interest

Compound Name: PQ401

Cat. No.: B7897224

Essential guidance for the safe handling and disposal of the IGF-1R inhibitor, PQ401, ensuring
the safety of laboratory personnel and environmental protection.

For researchers, scientists, and drug development professionals, the proper management of
chemical reagents is paramount. This document provides a comprehensive overview of the
recommended disposal procedures for PQ401, a potent inhibitor of the insulin-like growth
factor 1 receptor (IGF-1R). Adherence to these guidelines is critical for maintaining a safe
laboratory environment and ensuring regulatory compliance.

Chemical and Safety Data Overview

PQ401, with the chemical name N-(5-Chloro-2-methoxyphenyl)-N'-(2-methyl-4-quinolinyl)urea,
is a solid powder utilized in cancer research to inhibit cell growth and proliferation.[1] Due to its
chemical nature, specific precautions must be taken for its handling and disposal.
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Property Value

) N-(5-Chloro-2-methoxyphenyl)-N'-(2-methyl-4-
Chemical Name o
quinolinyl)urea

CAS Number 196868-63-0

Molecular Formula C18H16CIN302

Molecular Weight 341.79 g/mol

Appearance White to off-white solid powder
Solubility Soluble in DMSO (>10 mg/mL)

GHS Hazard Classification:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Personal Protective Equipment (PPE)

To ensure personal safety when handling PQ401, the following personal protective equipment
is mandatory:

Eye Protection: Safety glasses with side-shields or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Respiratory Protection: A NIOSH-approved respirator is recommended, especially when
handling the powder outside of a fume hood.

Skin and Body Protection: A laboratory coat is required.

Step-by-Step Disposal Protocol

The disposal of PQ401 must be conducted in a manner that prevents environmental
contamination and exposure to personnel. The following protocol is based on general
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guidelines for the disposal of solid toxic chemical waste.

. Waste ldentification and Segregation:

All waste materials contaminated with PQ401, including unused product, contaminated
labware (e.g., pipette tips, vials), and personal protective equipment, must be treated as
hazardous waste.

Segregate PQ401 waste from other laboratory waste streams to avoid cross-contamination
and unforeseen chemical reactions.

. Containerization:

Use a dedicated, properly labeled, and leak-proof container for the collection of solid PQ401
waste.

The container should be clearly marked with the words "Hazardous Waste," the name
"PQ401," and the associated hazard pictogram (skull and crossbones).

Ensure the container is kept closed except when adding waste.
. Storage:

Store the hazardous waste container in a designated, secure area away from incompatible
materials.

The storage area should be well-ventilated.
. Final Disposal:

Crucially, PQ401 waste must not be disposed of in the regular trash or poured down the
drain.

Disposal must be carried out through a licensed hazardous waste disposal company.

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the waste. They will provide specific instructions based on local and
national regulations.
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Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and
contamination.

1. Evacuate and Secure the Area:
» Alert others in the vicinity and restrict access to the spill area.
2. Don Appropriate PPE:

» Before attempting to clean the spill, ensure you are wearing the required personal protective
equipment as outlined above.

3. Contain and Clean the Spill:

o For a small spill of solid PQ401, carefully sweep or scoop the material into a designated
hazardous waste container. Avoid generating dust.

o For a larger spill, or if the spill involves a solution of PQ401, absorb the liquid with an inert
absorbent material (e.g., vermiculite, sand).

¢ Place the absorbent material into the hazardous waste container.
4. Decontaminate the Area:

o Clean the spill area with a suitable decontaminating agent, as recommended by your
institution's safety protocols.

o All materials used for decontamination should also be disposed of as hazardous waste.
5. Report the Incident:

o Report the spill to your laboratory supervisor and your institution's EHS office.

Logical Workflow for PQ401 Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. fishersci.com [fishersci.com]
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Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7897224#pq401-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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